5-[(3,4-Dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid

• IUPAC Name: 5-[(3,4-dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid
• InChI: InChI=1S/C17H12Cl2O4/c1-9-16(17(20)21)12-7-11(3-5-15(12)23-9)22-8-10-2-4-13(18)14(19)6-10/h2-7H,8H2,1H3,(H,20,21)
• InChI Key: LWGTYKKMXXWBHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2)OCC3=CC(=C(C=C3)Cl)Cl)C(=O)O
• Molecular Formula: C17H12Cl2O4
• Molecular Weight: 351.2 g/mol

Description

5-[(3,4-Dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid, also known as DCF, is a chemical compound that has gained significant attention in the field of scientific research. It is a nonsteroidal anti-inflammatory drug (NSAID) that has been found to possess potent anti-inflammatory and analgesic properties. DCF has been extensively studied for its potential use in the treatment of various inflammatory conditions, including arthritis, osteoarthritis, and rheumatoid arthritis.

Scientific Research Applications

β-Amyloid Aggregation Inhibition

A significant application of compounds related to 5-[(3,4-Dichlorophenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylic acid is in the inhibition of β-amyloid aggregation. This is particularly relevant in the context of Alzheimer's disease, where β-amyloid plaques are a hallmark. A study synthesized a benzofuran derivative, demonstrating potent β-amyloid aggregation inhibitory activity (Choi et al., 2003).

Synthesis of Novel Benzodifuranyl Compounds

Another application is in the synthesis of novel benzodifuranyl derivatives. These compounds have been shown to possess anti-inflammatory and analgesic properties. A study explored the synthesis of these compounds and evaluated them as cyclooxygenase-1/2 inhibitors, demonstrating significant analgesic and anti-inflammatory activity (Abu‐Hashem et al., 2020).

Ion Transport Through Liquid Membrane

Benzofuran derivatives have also been used in the study of ion transport through liquid membranes. A study synthesized various ω-hydroxy carboxylic acids, including benzofuran derivatives, and employed them as carriers for active transport of alkali metal ions through liquid membranes (Yamaguchi et al., 1988).

Antimicrobial Activity

The derivatives of 5-methoxy-2-methyl-1-benzofuran-3-carboxylate, closely related to the compound , have been tested for antimicrobial activity. A study found that these derivatives exhibited activity against various Gram-positive cocci, Gram-negative rods, and yeasts (Krawiecka et al., 2012).

Anticholinesterase Activity

Compounds based on the benzofuran skeleton have demonstrated potent anticholinesterase activity. This is significant for the treatment of diseases like Alzheimer's, where cholinesterase inhibitors play a therapeutic role. A study synthesized specific carbamates of phenols based on the benzofuran skeleton and showed significant inhibitory activities against human acetylcholinesterase and butyrylcholinesterase (Luo et al., 2005).